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Compound of Interest

Compound Name: 6-Bromo-1,3-dichloroisoquinoline

CAS No.: 552331-05-2

Cat. No.: B1284304

Get Quote

6-Bromo-1,3-dichloroisoquinoline is a halogenated heterocyclic compound that serves as a

valuable intermediate in medicinal chemistry and materials science. Its isoquinoline core is a

privileged structure found in numerous biologically active molecules, and the presence of three

distinct halogen atoms—one bromine and two chlorines—at specific positions provides a rich

platform for selective chemical modification. The differential reactivity of the C-Br versus C-Cl

bonds allows for sequential, site-selective functionalization, primarily through palladium-

catalyzed cross-coupling reactions.[1][2] This makes it an indispensable precursor for

constructing complex molecular architectures, particularly in the development of kinase

inhibitors for oncology research.[1][3]

However, the same reactivity that makes this compound synthetically useful also necessitates a

thorough understanding of its potential hazards. This guide provides a comprehensive overview

of the chemical properties, safety protocols, and handling procedures for 6-Bromo-1,3-
dichloroisoquinoline, designed for researchers and drug development professionals. The

protocols herein are grounded in established safety standards and validated synthetic

methodologies to ensure both personal safety and experimental integrity.
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Section 1: Chemical and Physical Properties
A precise understanding of a compound's properties is the foundation of its safe handling. 6-
Bromo-1,3-dichloroisoquinoline is an off-white to gray solid at room temperature.[4] Key

identifying and physical data are summarized below.

Table 1: Chemical Identifiers and Properties
Property Value Source(s)

IUPAC Name
6-Bromo-1,3-

dichloroisoquinoline
[5]

CAS Number 552331-05-2 [5][6]

Molecular Formula C₉H₄BrCl₂N [5][6]

Molecular Weight 276.94 g/mol [5][6]

Appearance Off-white to gray solid [4]

Melting Point 124-128 °C [4][5]

Boiling Point 383.4 ± 37.0 °C (Predicted) [4]

Density 1.765 ± 0.06 g/cm³ (Predicted) [4]

SMILES String Clc1cc2cc(Br)ccc2c(Cl)n1 [5]

InChI Key
YRSSIZNHQQNESH-

UHFFFAOYSA-N
[5]

Section 2: Comprehensive Hazard Assessment and
Safety Protocols
6-Bromo-1,3-dichloroisoquinoline is classified as a hazardous substance.[5][7] Adherence to

stringent safety protocols is mandatory to mitigate risks associated with its handling.

GHS Classification and Hazard Statements
The compound is classified as acutely toxic if swallowed and causes significant skin and eye

damage.[5] It may also cause respiratory irritation. The Globally Harmonized System (GHS)
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classifications are summarized in Table 2.

Signal Word: Danger[5]

Table 2: GHS Hazard Classifications
Hazard Class Code Description Source(s)

Acute Toxicity, Oral H301 Toxic if swallowed [5]

Skin Irritation H315 Causes skin irritation [5]

Serious Eye Damage H318
Causes serious eye

damage
[5]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[5]

Chronic Aquatic

Toxicity
H413

May cause long

lasting harmful effects

to aquatic life

[5]

Personal Protective Equipment (PPE)
The causality behind PPE selection is risk mitigation. Given the compound's hazard profile, a

multi-layered approach to personal protection is essential.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Safety glasses with side-

shields and a face shield.

Protects against splashes and

airborne dust particles that can

cause irreversible eye

damage.[5]

Hand Protection
Nitrile gloves (minimum

thickness of 0.11 mm).

Provides a barrier against skin

contact, which can cause

irritation.[5] Always inspect

gloves for tears before use and

practice proper glove removal

technique to avoid self-

contamination.

Respiratory Protection

Type P2 (EN 143) respirator

cartridges or NIOSH-approved

respirator.

Required when handling

outside of a certified chemical

fume hood or when dust

generation is likely, to prevent

respiratory tract irritation.[5]

Skin and Body Protection
Lab coat, long pants, and

closed-toe shoes.

Prevents accidental skin

exposure. A flame-retardant

lab coat is recommended.

Safe Handling and Storage Workflow
A self-validating workflow ensures that safety checks are integrated at every step. The following

protocol should be adopted for all operations involving this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/TR/en/product/aldrich/681768
https://www.sigmaaldrich.com/TR/en/product/aldrich/681768
https://www.sigmaaldrich.com/TR/en/product/aldrich/681768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 6-Bromo-1,3-dichloroisoquinoline

Preparation Phase

Handling Phase

Post-Handling Phase

1. Review SDS
(Identify Hazards)

2. Don Correct PPE
(Gloves, Goggles, Coat)

3. Prepare Fume Hood
(Verify Airflow, Clear Area)

4. Weigh Compound
(Use Draft Shield, Minimize Dust)

5. Transfer to Reaction Vessel
(Inside Fume Hood)

6. Decontaminate Surfaces
(Wipe with appropriate solvent)

7. Segregate Waste
(Halogenated Solids/Liquids)

8. Doff PPE Correctly
(Remove Gloves Last)

9. Wash Hands Thoroughly
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Decision Tree for Spill Response

Spill Occurs

Is the spill large or
 unmanageable?

Evacuate Area
Alert Emergency Services

Yes

Don Appropriate PPE
(Respirator, Gloves, Goggles)

No

Contain Spill
(Use sand, earth, or vermiculite)

Collect Solid
(Use non-sparking tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Area
Wash and prevent runoff

Click to download full resolution via product page

Caption: Logical steps for responding to an accidental spill.

Protocol for Minor Spills:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1284304/docs?utm_src=pdf-body-img#introduction-contextualizing-a-key-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Ventilate: Clear the immediate area of personnel and ensure adequate

ventilation.

Control Ignition Sources: Remove all sources of ignition. [8]3. Containment: Use dry clean-

up procedures. Cover the spill with an inert absorbent material like sand, earth, or

vermiculite. Avoid generating dust. [8]4. Collection: Carefully sweep or scoop the material

into a suitable, labeled container for hazardous waste disposal. [8]5. Decontamination: After

collection, decontaminate the area and all equipment used. Wash the area and prevent

runoff into drains. [8]

Section 4: Reactivity and Synthetic Applications
The synthetic utility of 6-Bromo-1,3-dichloroisoquinoline lies in the differential reactivity of its

halogen substituents. In palladium-catalyzed cross-coupling reactions, the reactivity order is

generally C-Br > C-Cl. [1][2]This allows for selective substitution at the C-6 position while

leaving the C-1 and C-3 chloro groups intact for subsequent transformations.

A common application is its use as a precursor for other substituted isoquinolines. For example,

it can be selectively reduced to remove the chlorine at the 1-position.

Experimental Protocol: Selective Reduction to 6-Bromo-
3-chloroisoquinoline
This protocol is adapted from a known synthetic procedure and demonstrates a typical

transformation involving the title compound. [9]The causality for using red phosphorus and

hydriodic acid is their established efficacy as a reducing system for dehalogenating activated

chloro-aromatic systems.
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Synthetic Transformation Pathway

6-Bromo-1,3-dichloroisoquinoline

6-Bromo-3-chloroisoquinoline

Reduction at C1

Red Phosphorus (P)
Hydriodic Acid (HI)
Acetic Acid (AcOH)

Reflux, 8h

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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